Cas no 885704-73-4 (2,4-OXAZOLEDICARBOXYLIC ACID, 2-METHYL ESTER)

• Product Name: 2,4-OXAZOLEDICARBOXYLIC ACID, 2-METHYL ESTER
• CAS No: 885704-73-4
• MF: C₆H₅NO₅
• MW: 171.107601881027
• MDL: MFCD28672778
• CID: 3246212
• PubChem ID: 83387461
• Update Time: 2025-04-21

2,4-OXAZOLEDICARBOXYLIC ACID, 2-METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2,4-OXAZOLEDICARBOXYLIC ACID, 2-METHYL ESTER
• Oxazole-2,4-dicarboxylic acid 2-methyl ester
• 2-(methoxycarbonyl)-1,3-oxazole-4-carboxylic acid
• G73209
• CS-0341538
• SB39585
• 2-methoxycarbonyl-1,3-oxazole-4-carboxylic acid
• EN300-4773913
• 825-975-7
• 2-(Methoxycarbonyl)oxazole-4-carboxylic acid
• KKB70473
• 885704-73-4

• MDL： MFCD28672778
• Inchi： 1S/C6H5NO5/c1-11-6(10)4-7-3(2-12-4)5(8)9/h2H,1H3,(H,8,9)
• InChI Key： NZZZNPZAFJRZTK-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C(=O)OC

Computed Properties

• Exact Mass: 171.01677226Da
• Monoisotopic Mass: 171.01677226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.6Ų